Cas no 2034587-49-8 (2-(benzyloxy)-N-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)acetamide)

• Product Name: 2-(benzyloxy)-N-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)acetamide
• CAS No: 2034587-49-8
• MF: C₁₇H₁₉N₃O₄S
• MW: 361.415462732315
• CID: 6439999
• PubChem ID: 119101350
• Update Time: 2025-06-08

2-(benzyloxy)-N-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzyloxy)-N-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)acetamide
• AKOS026692546
• N-(1,3-dimethyl-2,2-dioxo-2lambda6,1,3-benzothiadiazol-5-yl)-2-phenylmethoxyacetamide
• 2034587-49-8
• F6510-2790
• 2-(benzyloxy)-N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)acetamide

• Inchi： 1S/C17H19N3O4S/c1-19-15-9-8-14(10-16(15)20(2)25(19,22)23)18-17(21)12-24-11-13-6-4-3-5-7-13/h3-10H,11-12H2,1-2H3,(H,18,21)
• InChI Key： IJNNDXXSVVBJJF-UHFFFAOYSA-N
• SMILES： S1(N(C)C2C=CC(=CC=2N1C)NC(COCC1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 361.10962727g/mol
• Monoisotopic Mass: 361.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 87.3Ų

Additional information on 2-(benzyloxy)-N-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)acetamide

Introduction to 2-(benzyloxy)-N-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)acetamide (CAS No. 2034587-49-8)

2-(benzyloxy)-N-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)acetamide, identified by its CAS number 2034587-49-8, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzothiadiazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of multiple functional groups, including a benzyloxy moiety and an acetylamide group attached to a benzothiadiazole core, makes it a promising candidate for further exploration in drug discovery and development.

The benzothiadiazole scaffold is particularly noteworthy due to its versatility in medicinal chemistry. It has been extensively studied for its potential applications in the treatment of various diseases, including cancer, inflammation, and infectious disorders. The 1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6 moiety within the compound's structure introduces additional complexity and reactivity, which may contribute to its unique pharmacological properties. This structural feature is reminiscent of other benzothiadiazole derivatives that have demonstrated significant biological activity in preclinical studies.

In recent years, there has been a surge in research focused on developing novel benzothiadiazole derivatives with enhanced efficacy and reduced toxicity. The compound CAS No. 2034587-49-8 represents a cutting-edge example of such efforts. Its molecular design incorporates elements that are expected to interact favorably with biological targets, potentially leading to the development of new therapeutic agents. The benzyloxy group, in particular, is known to enhance solubility and metabolic stability, which are critical factors in drug formulation and delivery.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The benzothiadiazole core provides a robust framework that can be modified further to tailor specific biological activities. For instance, researchers have explored derivatives of this class that exhibit inhibitory effects on enzymes such as carbonic anhydrase and xanthine oxidase. These enzymes are implicated in various pathological processes, making them attractive targets for drug intervention.

Recent advancements in computational chemistry and molecular modeling have accelerated the discovery process for novel compounds like 2-(benzyloxy)-N-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)acetamide. These tools allow scientists to predict the binding affinity and interaction patterns of the compound with potential biological targets with high precision. Such insights are invaluable in optimizing lead structures for clinical development. Preliminary computational studies suggest that this compound may exhibit significant binding interactions with proteins involved in cell signaling pathways relevant to cancer and inflammation.

The acetylamide group in the structure is another key feature that warrants further investigation. Acetylamides are commonly found in biologically active molecules due to their ability to modulate protein function through interactions with amino acid residues. In the context of CAS No. 2034587-49-8, this group may contribute to the compound's ability to modulate enzyme activity or receptor binding affinity. Additionally, the presence of a dimethyl substituent on the benzothiadiazole ring suggests potential steric effects that could influence molecular recognition events.

From a synthetic perspective,CAS No. 2034587-49-8 represents an intriguing challenge for organic chemists. The synthesis of complex heterocyclic compounds often requires multi-step reactions and precise control over reaction conditions. However,benzyloxy-N-(1dimethyl)-acetamide derivative offers opportunities for exploring novel synthetic strategies that could be applicable to other structurally related compounds. Advances in green chemistry principles have also encouraged researchers to develop more sustainable synthetic routes for such molecules.

The pharmacological profile of this compound is still under investigation,but preliminary data suggest promising activities relevant to several therapeutic areas. For instance,benzothiadiazole derivatives have shown potential as kinase inhibitors, which are crucial in targeted cancer therapies. Additionally,the ability of this class of compounds to modulate inflammatory responses makes them relevant candidates for drugs targeting autoimmune diseases.

In conclusion,CAS No 2034587 49 8 exemplifies the innovative approaches being taken in medicinal chemistry today。 Its unique structural features offer a rich foundation for further exploration into drug discovery。 As research continues,this compound will likely play a significant role in developing novel therapeutic agents with broad applications across multiple disease areas。 The combination of computational modeling,synthetic chemistry expertise,and biological testing will be essential in unlocking its full potential as a pharmaceutical lead